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Introduction
MONNA (N-((4-methoxy)-2-naphthyl)-5-nitroanthranilic acid) is a potent and selective inhibitor

of the TMEM16A (ANO1) calcium-activated chloride channel (CaCC).[1][2][3] ANO1 is

implicated in various physiological processes, including smooth muscle contraction, epithelial

secretion, and neuronal excitation.[1][4][5][6] Its dysregulation has been linked to several

diseases, making it a significant target for drug discovery. Accurate and reproducible in vitro

experimental results rely on the correct preparation and application of inhibitor stock solutions.

This document provides a detailed protocol for the preparation of a MONNA stock solution for

use in a variety of in vitro assays.

Mechanism of Action
MONNA selectively blocks the ion conductance of the TMEM16A/ANO1 channel. The inhibition

of this channel disrupts the normal flow of chloride ions across the cell membrane in response

to increased intracellular calcium, thereby affecting downstream signaling pathways. Notably,

ANO1 has been shown to modulate the NF-κB and ERK signaling pathways, which are crucial

in cellular processes such as inflammation, proliferation, and survival.[4][5][7] The inhibitory

effect of MONNA allows for the investigation of the physiological and pathological roles of the

ANO1 channel.
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Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for MONNA are summarized in

the table below.

Property Value Source(s)

Molecular Weight 338.31 g/mol [4]

CAS Number 1572936-83-4 [7]

IC₅₀ for xANO1 0.08 µM [1][2]

Solubility in DMSO ≥ 20 mg/mL [4]

Solubility in DMF 30 mg/mL [6][7]

Storage Temperature 2-8°C (solid) [4]

Stock Solution Storage -20°C or -80°C [6]

Experimental Protocols
Preparation of a 10 mM MONNA Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MONNA in dimethyl

sulfoxide (DMSO). This concentration is suitable for subsequent dilution to a wide range of

working concentrations for various in vitro experiments.

Materials:

MONNA powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the MONNA powder and anhydrous DMSO to come to room

temperature before use. This prevents condensation from forming on the compound and in

the solvent.

Weighing MONNA: Accurately weigh out a precise amount of MONNA powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.38 mg of MONNA (Molecular Weight = 338.31 g/mol ). Calculation: (10 mmol/L) * (1

L/1000 mL) * (1 mL) * (338.31 g/mol ) * (1000 mg/g) = 3.38 mg

Dissolution: Add the weighed MONNA powder to a sterile microcentrifuge tube. Using a

calibrated pipette, add the calculated volume of anhydrous DMSO to the tube. In this

example, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the MONNA is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming in a

37°C water bath can aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes or cryovials.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

When stored properly, the stock solution is stable for several months.

Note on Final DMSO Concentration: When preparing working solutions for cell-based assays, it

is crucial to dilute the MONNA stock solution sufficiently to ensure the final concentration of

DMSO in the cell culture medium is non-toxic, typically below 0.1-0.5%.

Visualizations
Signaling Pathway of MONNA Action
The following diagram illustrates the mechanism of action of MONNA, highlighting its inhibitory

effect on the TMEM16A (ANO1) channel and the subsequent impact on downstream signaling
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pathways.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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